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carbaldehyde
CAS No.: 294877-41-1
Cat. No.: B1268496
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of the spectroscopic data for the compound
1-(4-bromophenyl)-1H-pyrazole-4-carbaldehyde. As a key heterocyclic building block in
medicinal chemistry, a thorough understanding of its structural and electronic properties
through spectroscopic analysis is paramount for its application in drug discovery and
development. This document, intended for senior application scientists and researchers, offers
in-depth analysis of its nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data.

Molecular Structure and Significance

1-(4-bromophenyl)-1H-pyrazole-4-carbaldehyde belongs to the pyrazole class of
heterocyclic compounds, which are known to exhibit a wide range of biological activities. The
presence of a bromophenyl group and a reactive carbaldehyde moiety makes it a versatile
intermediate for the synthesis of more complex pharmaceutical agents.
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Caption: 2D structure of 1-(4-bromophenyl)-1H-pyrazole-4-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules. The following sections detail the predicted *H and 3C NMR data for 1-(4-
bromophenyl)-1H-pyrazole-4-carbaldehyde, based on the analysis of structurally related
compounds.[1][2]

Disclaimer: The following NMR data are predicted based on the analysis of structurally similar
compounds due to the absence of a complete experimental dataset for the target molecule in
the available literature.

'H NMR Spectroscopy

Experimental Protocol:

A sample of 1-(4-bromophenyl)-1H-pyrazole-4-carbaldehyde (approximately 5-10 mg) is
dissolved in deuterated chloroform (CDClIs, 0.5-0.7 mL) containing 0.03% v/v tetramethylsilane
(TMS) as an internal standard. The *H NMR spectrum is recorded on a 400 or 500 MHz
spectrometer at room temperature.

Predicted *H NMR Data:

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~9.9-10.0 Singlet 1H H-C=0
~8.2-8.3 Singlet 1H H-5 (pyrazole)
~7.9-8.0 Singlet 1H H-3 (pyrazole)
~7.6-7.7 Doublet 2H Ar-H (ortho to N)
~75-7.6 Doublet 2H Ar-H (ortho to Br)

Analysis and Interpretation:
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e The aldehydic proton is expected to appear as a sharp singlet in the downfield region (o 9.9-
10.0 ppm) due to the strong deshielding effect of the carbonyl group.

e The two protons on the pyrazole ring are anticipated to be distinct singlets. The proton at the
5-position (adjacent to the carbon bearing the aldehyde) is likely to be more deshielded than
the proton at the 3-position.

o The four protons of the 4-bromophenyl ring are expected to appear as two doublets,
characteristic of a para-substituted benzene ring. The protons ortho to the nitrogen atom of
the pyrazole ring will likely resonate at a slightly different chemical shift than the protons
ortho to the bromine atom.

3C NMR Spectroscopy

Experimental Protocol:

A sample of 1-(4-bromophenyl)-1H-pyrazole-4-carbaldehyde (approximately 20-30 mg) is
dissolved in deuterated chloroform (CDClIs, 0.5-0.7 mL). The 13C NMR spectrum is recorded on
a 100 or 125 MHz spectrometer at room temperature, typically with proton decoupling.

Predicted 3C NMR Data:

Chemical Shift (6, ppm) Assignment
~185-190 C=0

~140 - 145 C-5 (pyrazole)

~138 - 142 C-3 (pyrazole)
~135-138 C-Ar (attached to N)
~132-134 C-Ar (ortho to N)
~122 - 125 C-Ar (ortho to Br)
~120-123 C-Br

~118 - 120 C-4 (pyrazole)
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Analysis and Interpretation:

e The carbonyl carbon of the aldehyde group is expected to be the most downfield signal in
the spectrum (6 185-190 ppm).

e The carbon atoms of the pyrazole ring will have distinct chemical shifts, with the carbon
attached to the aldehyde group (C-4) being significantly deshielded.

e The four distinct carbon signals of the 4-bromophenyl ring are expected in the aromatic
region, with the carbon atom attached to the bromine atom appearing at a characteristic
chemical shift.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a
molecule.

Experimental Protocol:

The IR spectrum of 1-(4-bromophenyl)-1H-pyrazole-4-carbaldehyde can be recorded using
a Fourier Transform Infrared (FTIR) spectrometer. A small amount of the solid sample is mixed
with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, the spectrum can be
obtained using an Attenuated Total Reflectance (ATR) accessory.

Expected Characteristic IR Absorption Bands:
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Wavenumber (cm~?) Intensity Functional Group

) C-H stretching (aromatic and
~3100 - 3150 Medium

pyrazole)
~2820 and ~2720 Medium, sharp C-H stretching (aldehyde)
~1680 - 1700 Strong, sharp C=0 stretching (aldehyde)
~1580 - 1600 Medium C=C stretching (aromatic)
~1480 - 1500 Medium C=N stretching (pyrazole)
~1000 - 1100 Strong C-Br stretching
820 - 840 Strong C-H out-of-plane bending

(para-disubstituted benzene)

Analysis and Interpretation:

The IR spectrum is expected to be dominated by a strong, sharp absorption band in the region
of 1680-1700 cm~* corresponding to the C=0 stretching vibration of the aldehyde group. The
characteristic C-H stretching vibrations of the aldehyde group are expected around 2820 cm™1
and 2720 cm~1. The presence of the aromatic and pyrazole rings will be confirmed by the C-H
and C=C/C=N stretching vibrations in their respective regions. The strong absorption around
1000-1100 cm™1 is indicative of the C-Br bond.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight
and elemental composition of a compound, as well as to gain structural information through
fragmentation analysis.

Experimental Protocol:

The mass spectrum of 1-(4-bromophenyl)-1H-pyrazole-4-carbaldehyde can be obtained
using an electron ionization (EI) or electrospray ionization (ESI) mass spectrometer. For EI-MS,
a small amount of the sample is introduced into the ion source where it is vaporized and
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bombarded with a high-energy electron beam. For ESI-MS, the sample is dissolved in a
suitable solvent (e.g., methanol or acetonitrile) and infused into the ion source.

Expected Mass Spectrometric Data:

¢ Molecular lon (M*): The molecular formula of 1-(4-bromophenyl)-1H-pyrazole-4-
carbaldehyde is C10H7BrN20. The expected nominal molecular weight is 250 g/mol . Due to
the presence of bromine, the molecular ion peak will appear as a characteristic isotopic
cluster, with two peaks of nearly equal intensity at m/z 250 (for 7°Br) and m/z 252 (for 81Br).

» Major Fragmentation Pathways: Under El conditions, the molecular ion can undergo
fragmentation. Plausible fragmentation pathways include the loss of the formyl radical
(*CHO) to give a fragment at m/z 221/223, and the loss of a bromine atom to give a fragment
atm/z 171.

Predicted Mass Spectrometry Fragmentation Pathway

[M]*™
m/z 250/252

[M-CHOJ* [M-Br]*
m/z 221/223 m/z 171

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 1-(4-bromophenyl)-1H-pyrazole-4-
carbaldehyde in EI-MS.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic data
for 1-(4-bromophenyl)-1H-pyrazole-4-carbaldehyde. While the presented NMR data is based
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on reasoned predictions from analogous structures, the detailed analysis of *H NMR, 3C NMR,
IR, and MS data offers a robust framework for the structural verification and characterization of
this important synthetic intermediate. The provided experimental protocols serve as a practical
guide for researchers in acquiring high-quality spectroscopic data. A thorough understanding of
these spectroscopic features is essential for ensuring the purity and identity of this compound
in its various applications within the field of drug discovery and development.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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